4-chloro-3-ethylaniline
Overview
Description
4-Chloro-3-ethylaniline (4-CEA) is an organic compound that belongs to the class of anilines and is a derivative of aniline. It is a colorless liquid with a boiling point of 169°C and a melting point of -50°C. 4-CEA is used in the synthesis of various organic compounds and has been studied extensively for its various properties and applications. It is also used in the synthesis of drugs and other compounds for various medical and scientific purposes.
Scientific Research Applications
4-chloro-3-ethylaniline has been studied extensively for its various properties and applications. It is used in the synthesis of various organic compounds, such as dyes, pharmaceuticals, and pesticides. It is also used in the synthesis of drugs and other compounds for various medical and scientific purposes. 4-chloro-3-ethylaniline has been used in the synthesis of several important drugs, including sulfamethoxazole, phenylbutazone, and phenylthiourea.
Mechanism of Action
The mechanism of action of 4-chloro-3-ethylaniline is not completely understood, but it is believed to involve several steps. In the first step, the 4-chloro-3-ethylaniline molecule reacts with a nucleophile, such as an amine or a thiol, to form an intermediate. This intermediate then reacts with an electrophile, such as a halide, to form the final product. In some cases, the reaction may also involve other steps, such as protonation or deprotonation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-chloro-3-ethylaniline are not well understood. However, it has been suggested that 4-chloro-3-ethylaniline may be involved in the regulation of certain enzymes and proteins, as well as in the metabolism of certain drugs. It has also been suggested that 4-chloro-3-ethylaniline may be involved in the regulation of certain metabolic pathways, such as the synthesis of certain hormones and neurotransmitters.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-chloro-3-ethylaniline in laboratory experiments is its relatively low cost and availability. It is also relatively easy to synthesize and can be used in a variety of reactions. However, 4-chloro-3-ethylaniline is also a hazardous compound and should be handled with caution. It is also highly flammable and should be stored in a cool, dry place.
Future Directions
There are several potential future directions for the study of 4-chloro-3-ethylaniline. These include further research into its biochemical and physiological effects, as well as its potential applications in the synthesis of drugs and other organic compounds. Additionally, further research into its mechanism of action and its potential toxicity could provide valuable insights into its use in the lab. Finally, further research into its potential uses in the synthesis of drugs and other organic compounds could lead to the development of new and improved synthetic methods.
Synthesis Methods
4-chloro-3-ethylaniline can be synthesized by a variety of methods, including the reaction of 3-ethylaniline and chlorosulfonic acid in aqueous solution. This reaction produces 4-chloro-3-ethylaniline as the main product. Other methods of synthesis include the reaction of 3-ethylaniline and thionyl chloride, the reaction of 3-ethylaniline and phosphorus oxychloride, and the reaction of 3-ethylaniline and phosphorus trichloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-chloro-3-ethylaniline can be achieved through a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "4-chloronitrobenzene", "ethylamine", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "copper powder" ], "Reaction": [ "4-chloronitrobenzene is reduced to 4-chloroaniline using copper powder and hydrochloric acid.", "4-chloroaniline is then reacted with sodium nitrite and hydrochloric acid to form the diazonium salt.", "The diazonium salt is then coupled with ethylamine in the presence of sodium hydroxide to form 4-chloro-3-ethylaniline." ] } | |
CAS RN |
93-49-2 |
Product Name |
4-chloro-3-ethylaniline |
Molecular Formula |
C8H10ClN |
Molecular Weight |
155.6 |
Purity |
95 |
Origin of Product |
United States |
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